Cas no 2171633-51-3 (2-N-cyclopropyl-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid)

• Product Name: 2-N-cyclopropyl-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• CAS No: 2171633-51-3
• MF: C₂₆H₃₁N₃O₅
• MW: 465.54144692421
• CID: 5834509
• PubChem ID: 165572825
• Update Time: 2025-05-26

2-N-cyclopropyl-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-cyclopropyl-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• EN300-1578077
• 2171633-51-3
• 2-[N-cyclopropyl-4-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]acetic acid

• Inchi： 1S/C26H31N3O5/c1-28(2)14-13-23(25(32)29(15-24(30)31)17-11-12-17)27-26(33)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,11-16H2,1-2H3,(H,27,33)(H,30,31)
• InChI Key： UIOANKDHRBVKEB-UHFFFAOYSA-N
• SMILES： O=C(C(CCN(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 465.22637110g/mol
• Monoisotopic Mass: 465.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-N-cyclopropyl-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid

Comprehensive Overview of 2-N-cyclopropyl-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid (CAS No. 2171633-51-3)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-N-cyclopropyl-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid (CAS No. 2171633-51-3) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and multifunctional groups, is widely utilized in peptide synthesis, drug discovery, and bioconjugation applications. Its unique properties, including the presence of a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a cyclopropyl moiety, make it a versatile building block for researchers aiming to develop novel therapeutic agents or advanced biomaterials.

The growing demand for Fmoc-protected amino acid derivatives in solid-phase peptide synthesis (SPPS) has propelled the relevance of this compound. With the rise of personalized medicine and targeted drug delivery systems, researchers are increasingly exploring modified amino acids like 2-N-cyclopropyl-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid to enhance peptide stability, bioavailability, and functional diversity. Its dimethylamino group further contributes to its solubility and reactivity, making it a preferred choice for complex synthetic pathways.

One of the most frequently searched topics in this domain revolves around the applications of Fmoc-protected compounds in modern drug development. Given the compound’s role in facilitating peptide coupling reactions, it aligns perfectly with current trends in bioconjugation techniques and prodrug design. Additionally, its cyclopropyl substituent has drawn attention due to its potential to modulate metabolic stability and receptor binding affinity—a hot topic in medicinal chemistry forums and AI-driven research platforms.

From a synthetic perspective, the compound’s CAS No. 2171633-51-3 serves as a critical identifier for procurement and regulatory compliance. Laboratories focusing on high-throughput screening or combinatorial chemistry often seek such specialized reagents to accelerate their workflows. The integration of this compound into automated peptide synthesizers has also been a subject of discussion, particularly among teams working on antibody-drug conjugates (ADCs) and peptide-based therapeutics.

Another area of interest is the compound’s potential in bioorthogonal chemistry, where its reactive groups could enable selective labeling or crosslinking in biological systems. This aligns with the broader scientific community’s focus on click chemistry and non-invasive imaging probes. Researchers frequently inquire about the stability and storage conditions of such derivatives, emphasizing the need for proper handling to preserve their efficacy in long-term studies.

In summary, 2-N-cyclopropyl-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid represents a cutting-edge tool for advancing biochemical and pharmaceutical research. Its multifaceted applications, combined with the increasing demand for tailored amino acid analogs, position it as a valuable asset in the toolkit of modern scientists. As the field continues to evolve, this compound is likely to play a pivotal role in innovations ranging from drug delivery systems to synthetic biology.